4-Chloro-8-fluoro-5H-pyrimido[5,4-b]indole

• IUPAC Name: 4-chloro-8-fluoro-5H-pyrimido[5,4-b]indole
• InChI: InChI=1S/C10H5ClFN3/c11-10-9-8(13-4-14-10)6-3-5(12)1-2-7(6)15-9/h1-4,15H
• InChI Key: JJDNZPROOPECEV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1F)C3=C(N2)C(=NC=N3)Cl
• Molecular Formula: C10H5ClFN3
• DSSTOX Substance ID: DTXSID201326786
• Molecular Weight: 221.62 g/mol
• Solubility: 7.9 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 331443-96-0

Description

“4-Chloro-8-fluoro-5H-pyrimido[5,4-b]indole” is a heterocyclic compound with the molecular formula C10H5ClFN3. It has an average mass of 221.618 Da and a monoisotopic mass of 221.015610 Da.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, sugar-modified pyrimido[4,5-b]indole nucleosides were synthesized by glycosylation of 4,6-dichloropyrimido[4,5-b]indole followed by modification of the sugar moiety and introduction of substituents into position 4 by cross-coupling reactions or nucleophilic substitutions.

Molecular Structure Analysis

The molecular structure of “4-Chloro-8-fluoro-5H-pyrimido[5,4-b]indole” consists of a pyrimido[5,4-b]indole core with chlorine and fluorine substituents at positions 4 and 8, respectively.

Scientific Research Applications

Synthesis Methodologies and Applications

Synthesis of Heterocyclic Compounds

The synthesis of 4-chloro-5H-pyrimido[5,4-b]indole and related compounds involves various chemical reactions starting from ethyl 3-aminoindole-2-carboxylate, leading to compounds with potential for further chemical modifications and biological evaluations (Monge et al., 1986).

Potential as Hepatitis B Inhibitor

A specific compound, 8-fluoro-5-(4-fluorobenzyl)-3-(2-methoxybenzyl)-3,5-dihydro-4H-pyrimido[5,4-b]indol-4-one, demonstrated nanomolar inhibitory activity against Hepatitis B virus, showcasing the therapeutic potential of such structures in antiviral research (Ivashchenko et al., 2019).

Fluorescence Studies and Pharmaceutical Cores

The creation of biologically active core structures, including pyrimido[4,5-b] and [5,4-b]indoles, through Pd-catalyzed amidation and cyclizations, opens avenues for their use in fluorescent materials and pharmacologically relevant compounds (Kumar et al., 2012).

Cascade Cyclization for 5H-Pyrimido[5,4-b]indoles

An innovative [5 + 2 + 1] cascade cyclization method facilitated the synthesis of diverse 5H-pyrimido[5,4-b]indoles, indicating a broad substrate scope for the development of structurally unique molecules (Wu et al., 2022).

Anticancer and Antimicrobial Activity

The synthesis of indole-pyrimidine hybrids and evaluation of their anticancer and antimicrobial activity reveal that certain modifications on the pyrimido[4,5-b]indole nucleus can lead to significant biological activities, suggesting these compounds as potential leads for drug development (Gokhale et al., 2017).

Antiviral Activity Against Dengue Virus

Compounds with the pyrimido[4,5-b]indole scaffold have shown antiviral activity against the Dengue virus, highlighting the potential for developing new antiviral agents based on this chemical structure (Tichy et al., 2012).